Cas no 6946-75-4 (3-methylbutyl 2-hydroxyoctanoate)

• Product Name: 3-methylbutyl 2-hydroxyoctanoate
• CAS No: 6946-75-4
• MF: C₁₃H₂₆O₃
• MW: 230.343744754791
• CID: 1737540
• Update Time: 2024-11-27

3-methylbutyl 2-hydroxyoctanoate Chemical and Physical Properties

Names and Identifiers

• 3-methylbutyl 2-hydroxyoctanoate
• NSC57357
• AC1L6FSZ
• AC1Q66IF
• AR-1F4406
• NSC-57357
• NSC57357; AC1L6FSZ; AC1Q66IF; AR-1F4406; NSC-57357;
• Octanoic acid, 2-hydroxy-, 3-methylbutyl ester

• Inchi： 1S/C13H26O3/c1-4-5-6-7-8-12(14)13(15)16-10-9-11(2)3/h11-12,14H,4-10H2,1-3H3
• InChI Key： FMOZUKSKENNHCC-UHFFFAOYSA-N
• SMILES： C(OCCC(C)C)(=O)C(O)CCCCCC

Computed Properties

• Exact Mass: 230.18800

Experimental Properties

• Density: 0.940±0.06 g/cm3(Predicted)
• Boiling Point: 271.7±8.0 °C(Predicted)
• PSA: 46.53000
• LogP: 2.90700
• pka: 13.19±0.20(Predicted)